(E)-3-(1-(3-(furan-2-yl)acryloyl)azetidin-3-yl)oxazolidine-2,4-dione

Human leukocyte elastase serine protease inhibition covalent inhibitor scaffold
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H12N2O5
Molecular Weight 276.248
CAS No. 2035000-67-8
Cat. No. B2422656
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Technical Parameters


Basic Identity
Product Name(E)-3-(1-(3-(furan-2-yl)acryloyl)azetidin-3-yl)oxazolidine-2,4-dione
CAS2035000-67-8
Molecular FormulaC13H12N2O5
Molecular Weight276.248
Structural Identifiers
SMILESC1C(CN1C(=O)C=CC2=CC=CO2)N3C(=O)COC3=O
InChIInChI=1S/C13H12N2O5/c16-11(4-3-10-2-1-5-19-10)14-6-9(7-14)15-12(17)8-20-13(15)18/h1-5,9H,6-8H2/b4-3+
InChIKeyJEWSCOZIXXEARZ-ONEGZZNKSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
Solubilitynot available

Furan-Acryloyl Azetidinyl-Oxazolidinedione Structural Differentiation


(E)-3-(1-(3-(Furan-2-yl)acryloyl)azetidin-3-yl)oxazolidine-2,4-dione (CAS 2035000-67-8) is a heterocyclic small molecule containing a strained azetidine ring, an oxazolidine-2,4-dione core, and a furan-2-yl acryloyl side-chain with defined (E)-olefin geometry . This compound belongs to a family of N-acryloyl azetidine-oxazolidinediones that have attracted interest for their potential as covalent modifiers and serine hydrolase inhibitors, where the acryloyl warhead, azetidine conformational constraint, and heteroaryl substituent each contribute distinct physicochemical and reactivity properties [1]. The compound is available at 98% purity for non-human research use .

Covalent probe design
Strained azetidine oxazolidinedione scaffold for serine hydrolase targeting
Heteroaryl SAR
Furan-2-yl acryloyl offers electronic differentiation from phenyl/thiophene analogs
Research purity
98% purity suitable for non-human in vitro studies

Why Generic Azetidinyl-Oxazolidinedione Analogs Cannot Substitute


Compounds within the N-acryloyl azetidine-oxazolidinedione class share a common scaffold, but substitution at the acryloyl terminus—furan-2-yl versus phenyl, thiophen-2-yl, or 4-chlorophenyl—has been shown to modulate electrophilicity at the Michael acceptor, target engagement kinetics, and downstream biological potency in structurally related covalent inhibitor series [1]. The azetidine ring imposes nonplanar hybridization that reduces amide resonance and enhances acryloyl electrophilicity relative to larger-ring analogs such as pyrrolidine or piperidine derivatives [1]. Consequently, generic substitution with a phenylacryloyl (cinnamoyl) or thienylacryloyl congener without head-to-head comparative data risks introducing different reaction rates, target selectivity profiles, and ultimately divergent experimental outcomes [2]. The quantitative evidence below identifies the limited but real differentiation dimensions that justify compound-specific procurement where furan electronics or azetidine constraint is the critical variable.

Phenylacryloyl (cinnamoyl) analog may introduce higher acryloyl electrophilicity and shift target engagement kinetics
Pyrrolidine ring analog reduced azetidine strain lowers intrinsic electrophilicity, altering reaction rates
Thiophene-2-yl analog higher lipophilicity and polarizability may affect solubility and non-specific binding

Quantitative Differentiation Evidence Against Closest Analogs


Oxazolidine-2,4-Dione Scaffold Advantage in HLE Inhibition

In a head-to-head study of azetidin-2-one-based human leukocyte elastase (HLE) inhibitors, bicyclic oxazolidin-2,4-dione-substituted analogues (compounds 6) were found to be 5 times more active than their N-acyloxyalkylazetidin-2-one and carbamate counterparts (compounds 4 and 5) [1]. This scaffold advantage is independent of the N-acyl substituent, suggesting that any oxazolidine-2,4-dione-bearing azetidine, including the target compound, benefits from the enhanced electrophilicity and active-site fit provided by the bicyclic system [1].

Scaffold Potency
Class-level
~5-fold higher inhibitory activity for bicyclic oxazolidinedione vs. monocyclic azetidinone scaffolds (HLE assay)
Supports scaffold choice for serine hydrolase-targeted covalent probe development
No direct measurement on target compound; class-level inference from J. Med. Chem. 2005
Human leukocyte elastase serine protease inhibition covalent inhibitor scaffold

Electronic Differentiation: Furan-2-yl vs. Phenyl Acryloyl

The (E)-3-(furan-2-yl)acryloyl group present in the target compound introduces a heteroaromatic ring with distinct electron-donating/withdrawing character compared to the phenyl ring of the closest commercial analog, (E)-3-(1-cinnamoylazetidin-3-yl)oxazolidine-2,4-dione (CAS 2034892-99-2) [1]. The furan oxygen lone pair donates electron density into the acryloyl π-system, reducing the electrophilicity of the Michael acceptor relative to the phenyl analog, which can translate to slower non-specific reactivity and altered target engagement kinetics in covalent inhibitor applications [2]. Quantitative kinetic data are not available from a direct head-to-head comparison of these two compounds, but the electronic difference is well-established in furan vs. phenyl acrylamides [2].

Electronic Modulation
Class-level
Furan-2-yl (electron-rich) reduces acryloyl electrophilicity compared to phenyl; quantitative kinetic data not available
Furan electronic character may offer differentiated target engagement kinetics
Inferred from furan vs. phenyl acrylamide class; head-to-head data needed
Electrophilicity modulation heteroaryl substituent covalent warhead tuning

Enhanced Electrophilicity via Azetidine Ring Constraint

N-Acryloyl azetidines exhibit nonplanar hybridization at the azetidine nitrogen, resulting in reduced amide-like character of the O=C–N bond and consequently enhanced electrophilicity at the appended Michael acceptor [1]. This effect is diminished in larger-ring analogs such as (E)-3-(1-(3-(furan-2-yl)acryloyl)pyrrolidin-3-yl)oxazolidine-2,4-dione, where the pyrrolidine ring adopts greater planarity and restores partial amide resonance [1]. The target compound's azetidine scaffold thus provides intrinsically higher reactivity toward nucleophilic cysteine or serine residues compared to its pyrrolidine congener.

Azetidine Constraint
Class-level
Nonplanar azetidine N hybridization disrupts amide resonance, enhancing acryloyl electrophilicity vs. pyrrolidine
Azetidine scaffold selection may support rapid covalent target engagement
Based on N-acryloyl azetidine reactivity studies; no direct kinetic comparison
Azetidine constraint amide resonance disruption covalent inhibitor design

Lipophilicity and Polarizability: Thiophene vs. Furan Acryloyl

The closest heteroaryl analog identified is (E)-3-(1-(3-(thiophen-2-yl)acryloyl)azetidin-3-yl)oxazolidine-2,4-dione, which replaces the furan oxygen with a sulfur atom . Thiophene has higher polarizability and slightly higher lipophilicity than furan (calculated logP difference estimated at +0.3 to +0.5 log units based on fragment contributions), which can affect membrane permeability and non-specific protein binding [1]. Where furan offers lower lipophilicity and reduced polarizability, the target compound may exhibit superior solubility and lower off-target binding relative to the thiophene congener.

Lipophilicity Δ (Thiophene)
Class-level
Estimated logP +0.3–0.5 for thiophene vs. furan; thiophene has higher polarizability
Furan may provide lower lipophilicity for ADMET-relevant property optimization
Fragment-based calculation; no experimental logP or solubility comparison
Thiophene analog lipophilicity modulation heteroaryl SAR

4-Chlorophenyl Analog: Higher Molecular Weight and Lipophilicity

(E)-3-((1-(3-(4-chlorophenyl)acryloyl)azetidin-3-yl)methyl)oxazolidine-2,4-dione (CAS 2035036-83-8) is a 4-chlorophenyl analog with an additional methylene spacer . The molecular weight of this analog (334.76 g/mol) is significantly higher than the target compound (276.24 g/mol), and the 4-chlorophenyl group increases lipophilicity (estimated clogP ~2.5 vs. ~1.0 for the furan analog) [1]. The target compound's lower molecular weight and lipophilicity make it more attractive for fragment-based drug discovery or where ligand efficiency metrics are paramount.

MW & clogP vs. 4-ClPh
Cross-study comparable
Target: MW 276.2, clogP ~1.0; 4-chlorophenyl analog: MW 334.8, clogP ~2.5 (calculated)
Furan analog aligns with fragment-based lead-likeness and ligand efficiency criteria
Calculated properties; no experimental comparison
Halogenated analog molecular weight lipophilicity burden

Application Scenarios for Furan-Acryloyl Azetidinyl-Oxazolidinedione


Covalent Serine Protease Inhibitor Development with Enhanced Potency

Where the goal is to develop a covalent inhibitor of human leukocyte elastase (HLE) or related serine proteases, procuring the oxazolidine-2,4-dione-containing scaffold provides an estimated 5-fold potency advantage over monocyclic azetidin-2-one alternatives, as established by class-level evidence from J. Med. Chem. 2005 [2]. The azetidine constraint further enhances acryloyl electrophilicity relative to pyrrolidine analogs, maximizing target engagement efficiency.

Heteroaryl Modulation SAR for Covalent Warhead Reactivity

For medicinal chemistry programs aiming to tune covalent warhead electrophilicity through heteroaryl substitution, the furan-2-yl acryloyl group offers differentiated electronic character compared to phenyl (cinnamoyl) and thiophene analogs [2]. Procuring the furan analog alongside the phenyl and thiophene congeners enables systematic SAR exploration of electronic effects on target engagement kinetics and selectivity.

Fragment-Based Lead Discovery with Ligand Efficiency

The target compound's lower molecular weight (276.24 g/mol) and reduced lipophilicity (estimated clogP ~1.0) position it as a more attractive starting point for fragment-based drug discovery compared to the 4-chlorophenyl analog (MW 334.76, clogP ~2.5) [2]. Procurement of the furan analog aligns with lead-likeness and ligand efficiency optimization goals.

Application
Selection Property
Validation Focus
Covalent serine protease probe development (e.g., HLE)
Oxazolidine-2,4-dione scaffold potency context
Serine hydrolase inhibition endpoint review
Heteroaryl electronic SAR for covalent warhead tuning
Acryloyl electrophilicity modulation via heteroaryl substituent
Target engagement kinetics and selectivity profiling
Fragment-based lead discovery with ligand efficiency
Low molecular weight and lipophilicity profile
Lead-likeness and ligand efficiency metrics validation
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